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Compound of Interest

Compound Name:
3-(Chloromethyl)-5-(4-

chlorophenyl)isoxazole

CAS No.: 343374-64-1

Cat. No.: B3032671

Get Quote

Executive Summary & Hazard Context
Stop and Read: This is not a standard organic solvent. 3-(Chloromethyl)-5-(4-
chlorophenyl)isoxazole contains a highly reactive chloromethyl moiety (

) attached to an isoxazole ring.[1][2][3] In the context of drug development (often a precursor
for COX-2 inhibitors like Valdecoxib), this compound acts as a potent alkylating agent and
lachrymator.[2][3]

The Critical Risk: Standard waste drums for "Halogenated Solvents" often contain alcohols or

basic residues.[3] If this compound is added to a drum containing nucleophiles (amines,

hydroxides) or water, it can undergo rapid, exothermic substitution or hydrolysis, generating

hydrogen chloride (HCl) gas and pressurizing the vessel.[2][3]

Immediate Directive:

Do NOT mix with oxidizing agents or strong bases in the waste stream.[3]
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Do NOT dispose of in the general trash or sewer.[3]

Segregate as "High Hazard – Reactive Organochlorine."[3]

Chemical Profile & Risk Assessment
Before handling, verify the material against this profile to ensure your PPE is adequate.

Property Data / Characteristic Operational Implication

CAS Number
180596-42-7 (or related

derivatives)

Use for waste manifesting.[1]

[2]

Functional Hazard Alkyl Halide (Benzylic-like)

High reactivity toward

nucleophiles (DNA, proteins).

[2][3] Carcinogenic potential.

Physical Hazard Lachrymator / Corrosive

Causes severe skin burns (Cat

1B) and eye damage.[3]

Vapors induce tears.[3]

Stability Moisture Sensitive

Hydrolyzes slowly to release

HCl.[3] Do not store in humid

waste staging areas.[3]

Waste Code (RCRA)
D002 (Corrosive), D022 (if

Chloroform present)

Likely requires "Corrosive

Acidic Organic" classification.

[2][3]

Pre-Disposal Stabilization (The Self-Validating
Protocol)
Guidance: For bulk quantities (>10g) or pure solids, do not attempt to quench in the lab. The

exotherm is unpredictable.[3] Pack as solid waste (Scenario A). Use Scenario B only for small-

scale reaction residues or glassware rinsing.[1]

Scenario A: Solid Waste (Preferred Method)
Applicability: Expired solids, failed synthesis batches.[3]
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Protocol:

Transfer solid material into a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is

acceptable but risks breakage.[1][2][3]

Label clearly: "Hazardous Waste - Solid - Toxic/Corrosive - 3-(Chloromethyl)-5-(4-
chlorophenyl)isoxazole."[1][2]

Seal with a parafilm wrap over the cap to prevent moisture ingress (which generates HCl

gas).[3]

Validation: Check the container after 24 hours. If the bottle is bulging, the material is

hydrolyzing; vent in a fume hood and repack with a desiccant packet.[3]

Scenario B: Liquid Waste / Rinsate (Quenching Protocol)
Applicability: Mother liquors, glassware rinses (<500 mL).[2][3]

Mechanism: Controlled destruction of the alkyl chloride via nucleophilic substitution using a

mild amine or thiosulfate.[3]

Step-by-Step Quench:

Dissolve: Dilute the residue in a non-reactive solvent (e.g., Dichloromethane or Toluene).

Scavenge: Add an excess of 10% Sodium Thiosulfate solution or a secondary amine (e.g.,

Morpholine) slowly with stirring.

Why? Thiosulfate converts the reactive alkyl chloride into a non-volatile Bunte salt.[3]

Monitor: Allow to stir for 2 hours.

Validation (The "Trust" Step):

Take a 100 µL aliquot.

Add to a vial with 4-(4-nitrobenzyl)pyridine (NBP) reagent.[1][2][3]
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Result: If it turns blue/purple, the alkylating agent is still active.[3] Stir longer. If colorless,

the reactive chloromethyl group is neutralized.[2][3]

Disposal: Discard the resulting mixture into the Halogenated Solvent waste stream.

The Ultimate Disposal Workflow
The following diagram illustrates the decision logic for disposing of this compound.
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Waste Generation:
3-(Chloromethyl)-5-(4-chlorophenyl)isoxazole

Physical State?

Solid / Bulk (>10g)

Pure Substance

Solution / Rinsate

Dissolved

Pack in HDPE Jar
Label: Corrosive/Toxic Solid

Is Quenching Required?
(High Reactivity Concern)

Labeling Compliance:
RCRA Codes: D002 (Corrosive)

DOT: Corrosive Solid/Liquid, n.o.s.

Chemical Deactivation:
Treat with Na-Thiosulfate

or Morpholine

Yes (Recommended)

Segregate:
Halogenated Solvent Waste

No (Dilute Only)

Validated Inactive

Final Fate:
High-Temp Incineration

(Scrubbers for HCl/NOx)

Click to download full resolution via product page
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Caption: Operational workflow for the segregation and disposal of chloromethyl-isoxazole

derivatives, prioritizing phase-specific handling.

Regulatory & Logistics Data
When filling out your waste manifest for Environmental Health & Safety (EHS) or third-party

haulers (e.g., Veolia, Clean Harbors), use the following classifications.

Waste Categorization
RCRA Status: Hazardous Waste.[3]

Primary Characteristic:D002 (Corrosive).[2][3]

Secondary Characteristic:Halogenated Organic (Must be incinerated).[2][3]

Incompatibility Group: Group 1 (Acids).[2][3] Keep away from Group 2 (Bases) and Group 6

(Cyanides).[2]

DOT Shipping Description (for Waste Manifest)
If the specific CAS is not listed in the 49 CFR 172.101 table, use the generic n.o.s.[2][3] (not

otherwise specified) codes:

Proper Shipping Name: Corrosive solid, acidic, organic, n.o.s. (3-(Chloromethyl)-5-(4-
chlorophenyl)isoxazole)[1][2][3]

UN Number: UN 3261[1]

Hazard Class: 8

Packing Group: II (Medium Danger)[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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